Cas no 102740-19-2 (Ethyl 2-ethyl-4-hydroxy-5-methylbenzoate)

• Product Name: Ethyl 2-ethyl-4-hydroxy-5-methylbenzoate
• CAS No: 102740-19-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1134444
• PubChem ID: 24978231
• Update Time: 2025-04-20

Ethyl 2-ethyl-4-hydroxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethyl-4-hydroxy-5-methylbenzoate
• DTXSID60648341
• 2-ethyl-4-hydroxy-5-methyl-benzoic acid ethyl ester
• 102740-19-2

• Inchi： 1S/C12H16O3/c1-4-9-7-11(13)8(3)6-10(9)12(14)15-5-2/h6-7,13H,4-5H2,1-3H3
• InChI Key： FDCJXJPKZQLBAQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C(=CC=1CC)O)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.43970